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Compound of Interest

Compound Name: 2-bromoacetic acid

Cat. No.: B12059701

Get Quote

Executive Summary & Chemical Profile
2-Bromoacetic acid (BAA) is a highly reactive alkylating agent and corrosive organic acid

used extensively in chemical synthesis and proteomics.[1] Unlike simple mineral acids, BAA

poses a dual threat: immediate corrosive tissue destruction (pH < 2) and delayed systemic

toxicity via irreversible alkylation of cellular thiols.

This guide moves beyond standard SDS recommendations, providing a field-proven protocol

for safe handling, specific neutralization strategies that address its alkylating potential, and

emergency response workflows designed to mitigate permanent injury.
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Property Value Relevance to Safety

CAS Number 79-08-3
Unique identifier for

inventory/waste.[1]

Physical State Solid (Crystalline)
Hygroscopic; absorbs moisture

to form corrosive syrup.[1]

Melting Point 49–50 °C

Easily liquefies in warm labs;

creates high-concentration

spills.[1]

Boiling Point 208 °C

Low vapor pressure, but

dust/aerosols are highly toxic.

[1]

pKa 2.69
Stronger acid than acetic acid

(pKa 4.76); severe burn risk.[1]

Solubility High (Water, Ethanol)
Rapidly penetrates skin and

mucous membranes.[1]

Toxicological Mechanism: The "Dual-Threat"
To understand the handling requirements, one must understand the molecular pathology. BAA

is not merely a proton donor; it is a potent electrophile.[1]

Mechanism of Action
Corrosive Phase: Upon contact, the carboxylic acid moiety donates protons (

), causing immediate coagulative necrosis of the epidermis and corneal epithelium.

Alkylation Phase (Systemic): The bromine atom is a good leaving group.[1] BAA penetrates

the compromised skin barrier and enters the systemic circulation, where it undergoes

nucleophilic substitution (

) with sulfhydryl (-SH) groups on critical enzymes (e.g., GAPDH, ATPase) and glutathione.
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Consequence: This leads to ATP depletion, oxidative stress, and cell death. Inhalation can

cause delayed pulmonary edema due to alveolar protein alkylation.[1]

Fig 1. Molecular Mechanism of Bromoacetic Acid Toxicity
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Risk Assessment & Personal Protective Equipment
(PPE)
Standard latex gloves provide zero protection against BAA.[1] The compound’s lipophilicity

allows it to permeate thin rubber in seconds.[1]

Glove Selection Protocol
Critical Rule: Do not rely on "acid-resistant" claims alone.[1] You must select materials resistant

to organic alkylating agents.[1]
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Glove Material Breakthrough Time Recommendation

Latex < 1 minute FORBIDDEN. Do not use.[1]

Thin Nitrile (4 mil) < 5 minutes

Splash Only. Use only if

double-gloved and changed

immediately upon contact.[1]

Thick Nitrile (8+ mil) > 30 minutes
Acceptable for solid handling.

[1]

Butyl Rubber > 480 minutes

Recommended for liquid

solutions or stock preparation.

[1]

Silver Shield (Laminate) > 480 minutes

Best Practice. Wear as a liner

under nitrile gloves for

dexterity.[1]

Respiratory & Body Protection[2][3]
Respiratory: Handling solid BAA requires a fume hood.[1] If generating dust outside a hood

(not recommended), a full-face respirator with P100 (HEPA) + Organic Vapor cartridges is

mandatory.[1]

Body: Tyvek lab coat or chemical-resistant apron.[1] Standard cotton coats absorb the acid,

holding it against the skin.

Handling & Experimental Protocols
Weighing and Transfer

Hygroscopic Risk: BAA absorbs water rapidly.[1] Weigh quickly to prevent the solid from

turning into a sticky, corrosive sludge on the balance.

Tooling: Use glass or stainless steel spatulas.[1] Avoid plastics that may degrade or absorb

the chemical.[1]

Technique: Always weigh inside a fume hood. If the balance is outside, tare a closed vessel,

add BAA in the hood, close it, and then weigh.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup
Exotherm Warning: Reactions with strong bases (e.g., NaOH, KOH) are highly exothermic.

Add BAA slowly to basic solutions to prevent boiling and splashing.[1]

Incompatibility: Avoid contact with strong oxidizers and active metals (Li, Na, K) which can

cause fire/explosion.

Emergency Response & Spill Neutralization
The "Two-Step" Neutralization Strategy Generic acid neutralization is insufficient because it

leaves the alkylating bromide species intact.[1]

Spill Cleanup Workflow
Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don Butyl gloves, goggles, and face shield.[1]

Step 1 - Acid Neutralization: Gently cover the spill with Sodium Bicarbonate (

) or Soda Ash.[1]

Observation: Wait for bubbling (

evolution) to cease.[1]

Step 2 - Quench Alkylation (The Expert Step): Apply a solution of Sodium Thiosulfate (

).[1]

Reasoning: Thiosulfate acts as a "sacrificial nucleophile," reacting with any remaining BAA

to form a non-toxic thiosulfate ester, effectively destroying its alkylating power.

Disposal: Collect the slurry into a hazardous waste container labeled "Halogenated Organic

Acid."
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Fig 2. Two-Step Spill Neutralization Protocol
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First Aid (Self-Validating Protocol)
Skin Contact:

Immediate: Flush with water for 15 minutes minimum. Time it. 5 minutes is insufficient for

deep-penetrating alkylators.[1]
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Do Not Neutralize on Skin: Never put baking soda or vinegar on a skin burn; the heat of

reaction will worsen the injury.[1]

Diphoterine: If available, Diphoterine® is superior to water as it actively chelates the

chemical, but water must be used immediately if Diphoterine is not within arm's reach.

Eye Contact: Irrigate for 15-30 minutes.[1] Hold eyelids open. Immediate ophthalmology

consult is required due to risk of corneal opacity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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